Tetrahydro-2-oxo-3-furancarbonitrile
Overview
Description
Molecular Structure Analysis
The molecular formula of Tetrahydro-2-oxo-3-furancarbonitrile is C5H5NO2 . Its molecular weight is 111.1 g/mol . The InChI Key is WYTQEBFRBDRPOE-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The boiling point of Tetrahydro-2-oxo-3-furancarbonitrile is 176-178 °C (Press: 8 Torr) . Its density is 1.2501 g/cm3 .Scientific Research Applications
Tetrahydro-2-oxo-3-furancarbonitrile: A Comprehensive Analysis of Scientific Research Applications
Pharmaceuticals: Tetrahydro-2-oxo-3-furancarbonitrile (THFCCN) is a highly reactive organic compound that is extensively used in pharmaceuticals. It serves as a heterocyclic building block in chemical synthesis, contributing to the development of various therapeutic agents. Its unique chemical structure makes it valuable for creating complex molecular architectures found in drugs .
Agrochemicals: In the agrochemical industry, THFCCN’s reactivity and structural versatility enable it to be used in the synthesis of pesticides and herbicides. Its role in this field is crucial for developing new compounds that can enhance crop protection and yield.
Chemical Synthesis: As a furan derivative, THFCCN is involved in chemical synthesis processes where it acts as an intermediate or reactant. Its properties facilitate the creation of diverse organic compounds used across various scientific disciplines .
Material Science: The compound’s potential applications extend to material science, where it could be used to develop new polymers or coatings with unique properties derived from its furan backbone.
Biotechnology: In biotechnology research, THFCCN may be utilized in enzyme-catalyzed reactions or as a building block for bioactive molecules, contributing to advancements in this rapidly evolving field.
Energy Storage: The furan platform chemicals, including derivatives like THFCCN, are being explored for their potential use in energy storage systems due to their stability and energy-rich structures .
Environmental Science: THFCCN could play a role in environmental science by contributing to the development of eco-friendly solvents or processes that minimize harmful emissions.
Nanotechnology: Lastly, THFCCN’s unique structure might be exploited in nanotechnology for creating nanoscale materials or devices with specific desired properties.
This analysis provides an overview of the diverse scientific research applications of Tetrahydro-2-oxo-3-furancarbonitrile, highlighting its significance and versatility across multiple fields.
Furan platform chemicals beyond fuels and plastics Tetrahydro-2-oxo-3-furancarbonitrile | S1935032 | smolecule tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate 98 132957-40-5
properties
IUPAC Name |
2-oxooxolane-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO2/c6-3-4-1-2-8-5(4)7/h4H,1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYTQEBFRBDRPOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=O)C1C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50408471 |
Source
|
| Record name | Tetrahydro-2-oxo-3-furancarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50408471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetrahydro-2-oxo-3-furancarbonitrile | |
CAS RN |
27512-26-1 |
Source
|
| Record name | Tetrahydro-2-oxo-3-furancarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50408471 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-oxooxolane-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2,2-trifluoro-N-[(3R)-pyrrolidin-3-yl]acetamide](/img/structure/B1623931.png)
![Tert-butyl 4-{4-[(methylamino)methyl]-1,3-thiazol-2-yl}piperidine-1-carboxylate](/img/structure/B1623943.png)
